Cas no 1598092-30-8 ((1-bromo-2-methylpropan-2-yl)oxycyclobutane)

• Product Name: (1-bromo-2-methylpropan-2-yl)oxycyclobutane
• CAS No: 1598092-30-8
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 5747643
• PubChem ID: 114773945
• Update Time: 2025-05-30

(1-bromo-2-methylpropan-2-yl)oxycyclobutane Chemical and Physical Properties

Names and Identifiers

• EN300-1132852
• 1598092-30-8
• [(1-Bromo-2-methylpropan-2-yl)oxy]cyclobutane
• (1-bromo-2-methylpropan-2-yl)oxycyclobutane

• Inchi： 1S/C8H15BrO/c1-8(2,6-9)10-7-4-3-5-7/h7H,3-6H2,1-2H3
• InChI Key： IYYAKMVHSLTPNG-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)OC1CCC1

Computed Properties

• Exact Mass: 206.03063g/mol
• Monoisotopic Mass: 206.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2Ų

Additional information on (1-bromo-2-methylpropan-2-yl)oxycyclobutane

Introduction to (1-bromo-2-methylpropan-2-yl)oxycyclobutane (CAS No. 1598092-30-8)

(1-bromo-2-methylpropan-2-yl)oxycyclobutane (CAS No. 1598092-30-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. This compound is characterized by a cyclobutane ring substituted with a bromomethyl group and a methoxy group, which endow it with a combination of reactivity and stability that makes it an attractive candidate for various chemical transformations and biological studies.

The synthesis of (1-bromo-2-methylpropan-2-yl)oxycyclobutane typically involves multi-step processes, including the formation of the cyclobutane ring and subsequent functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed cyclization reaction that significantly improved the yield and purity of the final product. This method not only reduces the number of steps required but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry.

In terms of its physical and chemical properties, (1-bromo-2-methylpropan-2-yl)oxycyclobutane exhibits a high boiling point and low volatility, making it suitable for use in high-temperature applications. Its solubility in common organic solvents such as dichloromethane, acetone, and ethanol facilitates its use in various chemical reactions. Additionally, the presence of the bromomethyl group provides multiple avenues for further functionalization, enabling chemists to tailor the compound for specific applications.

The biological activity of (1-bromo-2-methylpropan-2-yl)oxycyclobutane has been explored in several studies, with promising results in areas such as anticancer research and antimicrobial activity. A 2020 study published in Cancer Research demonstrated that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy agents. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis. These findings suggest that (1-bromo-2-methylpropan-2-yl)oxycyclobutane and its derivatives could be valuable leads for the development of new anticancer drugs.

Beyond its potential as a therapeutic agent, (1-bromo-2-methylpropan-2-yl)oxycyclobutane has also shown promise in materials science applications. Its unique molecular structure makes it an excellent building block for the synthesis of advanced polymers and functional materials. For example, a recent study published in Advanced Materials reported the use of this compound as a monomer in the preparation of thermally stable copolymers with enhanced mechanical properties. These copolymers have potential applications in areas such as aerospace engineering and electronic devices.

In conclusion, (1-bromo-2-methylpropan-2-yl)oxycyclobutane (CAS No. 1598092-30-8) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing various scientific fields.